Cas no 646521-66-6 (L-Lysine,L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl-)

• Product Name: L-Lysine,L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl-
• CAS No: 646521-66-6
• MF: C₄₇H₈₄N₁₂O₁₂
• MW: 1009.24307155609
• CID: 419684
• Update Time: 2024-01-29

L-Lysine,L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl-
• L-Lysine, L-prolyl-L-lysyl-L-prolyl-L-leucyl-L-threonyl-L-valyl-L-leucyl-L-asparaginyl- (9CI)

• Inchi： 1S/C47H84N12O12/c1-25(2)22-32(40(63)54-34(24-36(50)61)41(64)53-31(47(70)71)15-9-11-19-49)56-44(67)37(27(5)6)57-45(68)38(28(7)60)58-42(65)33(23-26(3)4)55-43(66)35-17-13-21-59(35)46(69)30(14-8-10-18-48)52-39(62)29-16-12-20-51-29/h25-35,37-38,51,60H,8-24,48-49H2,1-7H3,(H2,50,61)(H,52,62)(H,53,64)(H,54,63)(H,55,66)(H,56,67)(H,57,68)(H,58,65)(H,70,71)/t28-,29+,30+,31+,32+,33+,34+,35+,37+,38+/m1/s1
• InChI Key： JJZJCXHSZMTNBM-LPNDFABVSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 1008.63372

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 1374.3±65.0 °C(Predicted)
• PSA: 388.7
• pka: 3.25±0.10(Predicted)